Cas no 2298240-38-5 (2-[(4,4-Dimethylcyclohexyl)methyl]morpholine)

2-[(4,4-Dimethylcyclohexyl)methyl]morpholine is a specialized morpholine derivative featuring a 4,4-dimethylcyclohexylmethyl substituent. This compound is of interest in synthetic and medicinal chemistry due to its unique structural framework, which combines a morpholine ring with a sterically hindered cyclohexyl group. The presence of the dimethylcyclohexyl moiety enhances lipophilicity and may influence binding interactions in molecular applications. Its morpholine component provides a versatile heterocyclic scaffold, often utilized as a building block in pharmaceuticals, agrochemicals, and ligand design. The compound's stability and modular structure make it suitable for further functionalization, enabling tailored modifications for specific research or industrial purposes.
2-[(4,4-Dimethylcyclohexyl)methyl]morpholine structure
2298240-38-5 structure
Product Name:2-[(4,4-Dimethylcyclohexyl)methyl]morpholine
CAS No:2298240-38-5
MF:C13H25NO
MW:211.343703985214
CID:6449802
PubChem ID:165788827
Update Time:2025-06-10

2-[(4,4-Dimethylcyclohexyl)methyl]morpholine Chemical and Physical Properties

Names and Identifiers

    • 2298240-38-5
    • EN300-5961196
    • 2-[(4,4-dimethylcyclohexyl)methyl]morpholine
    • 2-[(4,4-Dimethylcyclohexyl)methyl]morpholine
    • Inchi: 1S/C13H25NO/c1-13(2)5-3-11(4-6-13)9-12-10-14-7-8-15-12/h11-12,14H,3-10H2,1-2H3
    • InChI Key: XHJAWSUJKIRMFZ-UHFFFAOYSA-N
    • SMILES: O1CCNCC1CC1CCC(C)(C)CC1

Computed Properties

  • Exact Mass: 211.193614421g/mol
  • Monoisotopic Mass: 211.193614421g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 21.3Ų

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Additional information on 2-[(4,4-Dimethylcyclohexyl)methyl]morpholine

Comprehensive Overview of 2-[(4,4-Dimethylcyclohexyl)methyl]morpholine (CAS No. 2298240-38-5)

2-[(4,4-Dimethylcyclohexyl)methyl]morpholine (CAS No. 2298240-38-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. The molecule features a morpholine ring attached to a 4,4-dimethylcyclohexylmethyl group, which contributes to its distinct physicochemical characteristics. Researchers are increasingly exploring its potential applications in drug discovery, particularly as a building block for novel therapeutics targeting neurological and metabolic disorders.

The compound's CAS number 2298240-38-5 serves as a unique identifier in chemical databases, ensuring accurate tracking and regulatory compliance. Its systematic name, 2-[(4,4-Dimethylcyclohexyl)methyl]morpholine, reflects its precise molecular architecture, which combines cyclic and aliphatic components. This hybrid structure enhances its solubility and bioavailability, making it a valuable candidate for medicinal chemistry applications. Recent studies have highlighted its role in modulating specific biological pathways, though further clinical validation is required.

In the context of current trends, 2-[(4,4-Dimethylcyclohexyl)methyl]morpholine aligns with the growing demand for small-molecule therapeutics and precision medicine. The rise of AI-driven drug discovery has accelerated interest in such compounds, as computational models predict their interactions with target proteins more efficiently. Additionally, its potential use in central nervous system (CNS) drug development resonates with the increasing focus on neurodegenerative diseases like Alzheimer's and Parkinson's.

From a synthetic chemistry perspective, the compound's morpholine moiety is particularly noteworthy. Morpholine derivatives are widely utilized in pharmaceutical intermediates due to their ability to improve pharmacokinetic profiles. The 4,4-dimethylcyclohexyl segment adds steric hindrance, which can enhance selectivity in drug-receptor interactions. These attributes make CAS No. 2298240-38-5 a compelling subject for academic and industrial research alike.

Environmental and safety considerations are also critical when discussing 2-[(4,4-Dimethylcyclohexyl)methyl]morpholine. While it is not classified as a hazardous substance under current regulations, proper handling protocols are essential to ensure workplace safety. Researchers emphasize the importance of green chemistry principles in its synthesis, aiming to minimize waste and energy consumption. This aligns with broader industry shifts toward sustainable chemical production.

Market analysts note that the demand for high-purity chemical intermediates like 2298240-38-5 is rising, driven by advancements in biopharmaceuticals and personalized medicine. Suppliers are increasingly offering custom synthesis services to meet the needs of research institutions and pharmaceutical companies. The compound's versatility also extends to agrochemical research, where its structural motifs are explored for crop protection applications.

In summary, 2-[(4,4-Dimethylcyclohexyl)methyl]morpholine (CAS No. 2298240-38-5) represents a promising area of innovation at the intersection of chemistry and life sciences. Its multifaceted applications, combined with the evolving landscape of drug discovery technologies, position it as a compound of enduring relevance. Future research will likely uncover additional therapeutic and industrial uses, further solidifying its importance in scientific and commercial domains.

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